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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carba mix is a combination of chemicals, primarily diphenylguanidine, zinc

dibutyldithiocarbamate (ZDEC), and zinc dibutyldithiocarbamate (ZDBC), used as accelerators

in the vulcanization process of rubber products, including medical and industrial gloves.[1][2][3]

[4][5] Residual amounts of these carbamates can leach from the gloves and cause allergic

contact dermatitis in sensitized individuals.[6][7][8] Furthermore, some dithiocarbamates have

raised concerns regarding their potential genotoxicity.[9] Therefore, the accurate extraction and

quantification of Carba mix components from rubber gloves are crucial for quality control, risk

assessment, and the development of safer alternative materials.[9][10] This application note

provides a detailed protocol for the extraction and subsequent quantification of Carba mix from

rubber glove samples using High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV).

Experimental Protocol
This protocol outlines a general procedure for the extraction and quantification of Carba mix.

Optimization may be required depending on the specific glove material and analytical

instrumentation.

1. Materials and Reagents
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Rubber glove samples: Cut into small pieces (approx. 1 cm x 1 cm).[11][12]

Acetonitrile (ACN): HPLC grade.[11][13]

Water: Deionized or HPLC grade.

Carba mix analytical standards: (1,3-Diphenylguanidine, Zinc diethyldithiocarbamate, Zinc

dibutyldithiocarbamate).

Methanol (MeOH): HPLC grade.

0.45 µm Syringe filters.

HPLC vials.

Glass extraction vessels with screw caps.

Orbital shaker.

Analytical balance.

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 HPLC column (e.g., 5 µm particle size, 250 x 4.6 mm).[11]

2. Sample Preparation and Extraction

Accurately weigh approximately 1.0 g of the cut rubber glove pieces and place them into a

glass extraction vessel.

Add a known volume of acetonitrile (e.g., 20 mL) to the vessel. The solvent-to-sample ratio

may need to be optimized.[11]

Securely cap the vessel and place it on an orbital shaker.

Extract the sample for 4 hours at room temperature with continuous agitation.[11] Studies

have shown that over 95% of accelerators can be extracted within this timeframe.[11]

After extraction, carefully decant the acetonitrile extract.
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Filter the extract through a 0.45 µm syringe filter into an HPLC vial for analysis.[11]

3. HPLC-UV Analysis

Chromatographic Conditions:

Column: C18 reverse-phase column.[11]

Mobile Phase: A gradient of acetonitrile and water is commonly used. A typical gradient

might start at 50% acetonitrile and increase to 100% over a set period.[11][14]

Flow Rate: 1.0 mL/min.[11]

Injection Volume: 10-20 µL.[11]

UV Detection Wavelength: 220 nm is a suitable wavelength for detecting carbamates.[14]

Other wavelengths such as 260 nm may also be used.[11]

Column Temperature: Ambient or controlled at a specific temperature (e.g., 35 °C).[14]

Calibration:

Prepare a series of standard solutions of the Carba mix components in acetonitrile at

known concentrations.

Inject the standard solutions into the HPLC system to generate a calibration curve by

plotting the peak area against the concentration for each analyte.

Quantification:

Inject the filtered sample extract into the HPLC system.

Identify the peaks corresponding to the Carba mix components based on their retention

times compared to the standards.

Quantify the concentration of each component in the extract using the calibration curve.
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Calculate the amount of each Carba mix component in the original glove sample, typically

expressed in mg/g or µg/g.

Quantitative Data Summary
The following table summarizes representative quantitative data for Carba mix components

found in various types of rubber gloves, as reported in the literature.

Glove Type
Carbamate
Component

Concentration
Range (mg/g)

Analytical
Method

Reference

Latex

Zinc

diethyldithiocarb

amate (ZDEC)

Not detectable -

5.17
HPLC [11]

Latex

Zinc

dibutyldithiocarb

amate (ZDBC)

Not detectable -

4.59
HPLC [11]

Nitrile

Zinc

diethyldithiocarb

amate (ZDEC)

0.070 - 3.5 HPLC [15]

Nitrile

Zinc

dibutyldithiocarb

amate (ZDBC)

0.9 - 1.1 HPLC [15]

Surgical Gloves

Zinc

diethyldithiocarb

amate (ZDEC)

0.873 - 2.616 HPLC [13]

Experimental Workflow Diagram

Sample Preparation Extraction Analysis Result

Rubber Glove Sample Cut into Small Pieces Weigh Sample Add Acetonitrile Agitate on Shaker Decant Extract Filter Extract (0.45 µm) HPLC-UV Analysis Quantification Report Concentration (mg/g)
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Click to download full resolution via product page

Caption: Experimental workflow for the extraction and quantification of Carba mix from rubber

gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1141828#extraction-and-quantification-of-carba-mix-
from-rubber-gloves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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